2-ethoxy-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide

• Molecular Formula: C9H15N3O3S
• Molecular Weight: 245.3 g/mol
• IUPAC Name: 2-ethoxy-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C9H15N3O3S/c1-3-14-5-7(13)10-9-12-11-8(16-9)6-15-4-2/h3-6H2,1-2H3,(H,10,12,13)
• InChI Key: CRSLCYNGWLWINX-UHFFFAOYSA-N
• SMILES: CCOCC1=NN=C(S1)NC(=O)COCC

Description

2-ethoxy-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide, also known as EET, is a chemical compound that has been widely studied for its potential applications in scientific research. EET is a member of the thiadiazole family of compounds, which are known for their diverse pharmacological activities. In

Mechanism of Action

The mechanism of action of 2-ethoxy-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood, but it is believed to act through a variety of pathways. One proposed mechanism is through the inhibition of enzymes involved in the production of reactive oxygen species, which can cause cellular damage and contribute to the development of diseases such as cancer and neurodegenerative disorders. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells. In vivo studies have demonstrated that this compound can protect against oxidative stress and inflammation, and may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is that it is a relatively stable compound, and can be easily synthesized in large quantities. Additionally, this compound has been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 2-ethoxy-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide. One area of interest is in the development of new cancer therapies based on the anti-cancer properties of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound, which may lead to the development of new drugs for the treatment of various diseases. Finally, there is a need for more in vivo studies to better understand the physiological effects of this compound.

Synthesis Methods

The synthesis of 2-ethoxy-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide can be achieved through a multi-step process involving the reaction of various chemical reagents. One common method involves the reaction of 2-amino-5-(ethoxymethyl)-1,3,4-thiadiazole with ethyl chloroacetate in the presence of a base such as sodium hydride. The resulting product is then treated with ethyl orthoformate to yield this compound.

Scientific Research Applications

2-ethoxy-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to have a variety of potential applications in scientific research. One area of interest is in the development of new drugs for the treatment of various diseases, including cancer and neurological disorders. This compound has been found to have anti-cancer properties, and may be useful in the development of new cancer therapies. Additionally, this compound has been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.